Cas no 63779-58-8 ([(3S,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphosphon ic acid)
63779-58-8 structure
Product Name:[(3S,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphosphon ic acid
CAS No:63779-58-8
MF:C6H13O9P
MW:260.135783910751
CID:508831
Update Time:2023-03-29
[(3S,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphosphon ic acid Chemical and Physical Properties
Names and Identifiers
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- D-Mannopyranose,1-(dihydrogen phosphate)
- [(3S,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphosphon ic acid
- D-Mannopyranose, 1-phosphate
- Mannopyranose,1-(dihydrogen phosphate), D- (8CI)
- Mannosephosphate
- Mannosyl phosphate
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- Inchi: 1S/C6H13O9P/c7-1-2-3(8)4(9)5(10)6(14-2)15-16(11,12)13/h2-10H,1H2,(H2,11,12,13)/t2-,3+,4+,5+,6?/m1/s1
- InChI Key: HXXFSFRBOHSIMQ-WHZQZERISA-N
- SMILES: O(P(O)(O)=O)C1[C@@H](O)[C@@H](O)[C@@H](O)[C@@H](CO)O1
Computed Properties
- Exact Mass: 260.029719
- Monoisotopic Mass: 260.029719
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 277
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _3.8
- Topological Polar Surface Area: 157
[(3S,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphosphon ic acid Related Literature
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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